Cas no 371967-27-0 (3-Cyano-6,7-dihydro-4-trifluoromethyl-1,5H-cyclopenta-b-pyrid-2-one)

• Product Name: 3-Cyano-6,7-dihydro-4-trifluoromethyl-1,5H-cyclopenta-b-pyrid-2-one
• CAS No: 371967-27-0
• MF: C₁₀H₇F₃N₂O
• MW: 228.170592546463
• MDL: MFCD04116491
• CID: 3140168
• PubChem ID: 2760282
• Update Time: 2025-05-22

3-Cyano-6,7-dihydro-4-trifluoromethyl-1,5H-cyclopenta-b-pyrid-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-4-trifluoromethyl-2,5,6,7-tetrahydro-1H-[1]pyridindene-3-carbonitrile
• 371967-27-0
• QFPNKURDNFJADK-UHFFFAOYSA-N
• STL557180
• 3-Cyano-6,7-dihydro-4-trifluoromethyl-1,5H-cyclopenta-(b)-pyrid-2-one
• SCHEMBL13568238
• 812-795-9
• MFCD04116491
• 2-oxo-2,5,6,7-tetrahydro-1h-cyclopenta[b]pyridine-4-trifluoromethyl-3-carbonitrile
• 2-oxo-4-(trifluoromethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[b]pyridine-3-carbonitrile
• 2-Oxo-4-trifluoromethyl-2,5,6,7-tetrahydro-1H-[1]pyridindine-3-carbonitrile
• 3-cyano-6,7-dihydro-4-trifluoromethyl-1,5h-cyclopenta-[b]-pyrid-2-one
• AKOS025213626
• BBL103370
• 2-oxo-4-(trifluoromethyl)-1,5,6,7-tetrahydrocyclopenta[b]pyridine-3-carbonitrile
• 3-Cyano-6,7-dihydro-4-trifluoromethyl-1,5H-cyclopenta-b-pyrid-2-one

• MDL： MFCD04116491
• Inchi： 1S/C10H7F3N2O/c11-10(12,13)8-5-2-1-3-7(5)15-9(16)6(8)4-14/h1-3H2,(H,15,16)
• InChI Key： QFPNKURDNFJADK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(NC2CCCC=21)=O)(F)F

Computed Properties

• Exact Mass: 228.051
• Monoisotopic Mass: 228.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.9Ų

3-Cyano-6,7-dihydro-4-trifluoromethyl-1,5H-cyclopenta-b-pyrid-2-one Security Information

• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22
• Safety Instruction： 23-36/37/39

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Cyano-6,7-dihydro-4-trifluoromethyl-1,5H-cyclopenta-b-pyrid-2-one

3-Cyano-6,7-dihydro-4-trifluoromethyl-1,5H-cyclopenta-b-pyrid-2-one: A Comprehensive Overview

The compound with CAS No 371967-27-0, known as 3-Cyano-6,7-dihydro-4-trifluoromethyl-1,5H-cyclopenta-b-pyrid-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structural features, including a cyano group, a trifluoromethyl substituent, and a cyclopenta-b-pyridone framework. These features contribute to its distinctive chemical properties and potential applications in various industries.

3-Cyano-6,7-dihydro-4-trifluoromethyl-1,5H-cyclopenta-b-pyrid-2-one belongs to the class of heterocyclic compounds, which are widely recognized for their versatility in chemical reactions and their ability to form complex molecular architectures. The presence of the cyano group (-CN) introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical transformations. Meanwhile, the trifluoromethyl (-CF3) group adds a fluorinated element to the molecule, which is known for its stability and lipophilic properties. This combination makes the compound an attractive candidate for use in drug discovery and advanced material synthesis.

Recent studies have highlighted the potential of 3-Cyano-6,7-dihydro-4-trifluoromethyl-1,5H-cyclopenta-b-pyrid-2-one in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for creating bioactive molecules with improved pharmacokinetic profiles. For instance, its ability to participate in nucleophilic aromatic substitution reactions has been leveraged to design drugs targeting specific biological pathways. Additionally, the compound's fluorinated moiety has been shown to enhance drug stability and bioavailability, making it a valuable asset in medicinal chemistry.

In the realm of materials science, 3-Cyano-6,7-dihydro-4-trifluoromethyl-1,5H-cyclopenta-b-pyrid-2-one has been investigated for its potential as a precursor in the synthesis of advanced polymers and high-performance materials. Its rigid structure and functional groups make it suitable for applications in organic electronics and optoelectronic devices. Recent advancements have demonstrated its utility in creating materials with tailored electronic properties, paving the way for innovations in flexible electronics and energy storage technologies.

The synthesis of 3-Cyano-6,7-dihydro-4-trifluoromethyl-1,5H-cyclopenta-b-pyrid-2-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopenta-b-pyridone ring system through cyclization reactions and the subsequent introduction of functional groups via electrophilic substitution or nucleophilic addition. The optimization of reaction conditions has significantly improved yields and purity levels, making this compound more accessible for large-scale applications.

From an environmental perspective, 3-Cyano-6,7-dihydro-4-trifluoromethyl-1,5H-cyclopenta-b-pyrid-2-one exhibits favorable biodegradation characteristics under controlled conditions. Its fluorinated substituent contributes to its resistance to microbial degradation while maintaining a balance between persistence and environmental safety. This makes it a promising candidate for use in sustainable chemical processes that minimize ecological impact.

In conclusion, 3-Cyano-6,7-dihydro